Cas no 2549066-28-4 (N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine)
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- [3-[Methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-1-piperidinyl]-3-thienylmethanone
- 2549066-28-4
- N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine
- AKOS040001047
- F6676-4568
-
- Inchi: 1S/C17H18F3N3OS/c1-22(15-14(17(18,19)20)5-2-7-21-15)13-4-3-8-23(10-13)16(24)12-6-9-25-11-12/h2,5-7,9,11,13H,3-4,8,10H2,1H3
- InChI Key: VXKDVZVQWBJPOK-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)C(N1CCCC(C1)N(C)C1C(C(F)(F)F)=CC=CN=1)=O
Computed Properties
- Exact Mass: 369.11226787g/mol
- Monoisotopic Mass: 369.11226787g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 64.7Ų
Experimental Properties
- Density: 1.347±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 481.3±45.0 °C(Predicted)
- pka: 4.24±0.10(Predicted)
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6676-4568-2μmol |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-5μmol |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-10μmol |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-20μmol |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-1mg |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-2mg |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-3mg |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-4mg |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-5mg |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6676-4568-10mg |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine |
2549066-28-4 | 10mg |
$79.0 | 2023-09-07 |
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine
Introduction to N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine (CAS No. 2549066-28-4)
N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2549066-28-4, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, including the presence of a thiophene-3-carbonyl moiety and a trifluoromethyl group, contribute to its distinctive chemical properties and biological activities.
The piperidin-3-yl group in the molecular structure of N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine plays a crucial role in determining its pharmacological profile. Piperidine derivatives are well-known for their versatility in drug design, often serving as key structural elements in bioactive molecules. The incorporation of the thiophene-3-carbonyl moiety further enhances the compound's potential by introducing additional functional groups that can interact with biological targets in specific ways.
The trifluoromethyl group is another critical feature of this compound, contributing to its lipophilicity and metabolic stability. This group is frequently employed in medicinal chemistry to improve the pharmacokinetic properties of drug candidates. The presence of both the thiophene-3-carbonyl and trifluoromethyl groups makes N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine a promising candidate for further exploration in drug discovery.
In recent years, there has been a growing interest in the development of small molecule inhibitors targeting various biological pathways. The structural motifs present in N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(< strong >trifluoromethyl strong >)pyridin -2 -amine align well with several key targets implicated in human diseases. For instance, the compound's ability to modulate enzyme activity and receptor binding suggests potential applications in treating conditions such as cancer, inflammation, and neurodegenerative disorders.
The synthesis of N-methyl-N-[1-(< strong >thiophene - 3 - carbonyl strong >) < strong > piperidin - 3 - yl strong >] - 3 - (< strong > trifluoromethyl strong >) pyridin - 2 - amine involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. The introduction of the < strong > thiophene - 3 - carbonyl strong > group necessitates careful control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the < strong > trifluoromethyl strong > group requires specialized techniques to achieve optimal regioselectivity.
The pharmacological evaluation of N-methyl-N-[1-(< strong > thiophene - 3 - carbonyl strong >) < strong > piperidin - 3 - yl strong >] - 3 - (< strong > trifluoromethyl strong >) pyridin - 2 - amine has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes and receptors, suggesting its potential as a lead compound for drug development. These findings are particularly exciting given the increasing demand for novel therapeutic agents with improved efficacy and safety profiles.
The use of computational methods has been instrumental in understanding the interactions between N-methyl-N-[1-(< strong > thiophene - 3 - carbonyl strong >) < strong > piperidin - 3 - yl strong >] - 3 - (< strong > trifluoromethyl strong >) pyridin - 2 - amine and its biological targets. Molecular docking studies have provided valuable insights into how this compound binds to its intended receptors, offering a rational basis for optimizing its structure and enhancing its biological activity. These computational approaches are increasingly integral to modern drug discovery efforts, enabling researchers to predict and validate the potential of new molecular entities.
The development of new synthetic methodologies is another area where N-methyl-N-[1-(< string thiophene – 3 – carbonyl string>)string piperidine – 3 – yl string>] – 33(string trifluoromethyl)pyridine–2–amine has made significant contributions. The synthesis of complex heterocyclic compounds like this one often requires innovative strategies to overcome synthetic challenges. Recent advances in catalytic processes and green chemistry have facilitated more efficient and sustainable routes to these molecules, aligning with broader efforts to promote environmentally responsible pharmaceutical manufacturing.
In conclusion, N-methyl-N-[1-(< string thiophene–carbonyl string>)string piperidine–y ] –33(string trifluoromethy l )pyridine–2–amine (CAS No.2549066–28–4 ) is a structurally intricate compound with promising applications in pharmaceutical chemistry . Its unique combination of functional groups , along with its demonstrated biological activities , make it an attractive candidate for further research . As our understanding of molecular interactions continues to evolve , compounds like this one will play an increasingly important role in the development of next-generation therapeutic agents . The ongoing exploration of its pharmacological properties holds great promise for addressing unmet medical needs and improving patient outcomes.
2549066-28-4 (N-methyl-N-[1-(thiophene-3-carbonyl)piperidin-3-yl]-3-(trifluoromethyl)pyridin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)